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Compound of Interest

Compound Name: GSK1790627

Cat. No.: B8822579 Get Quote

Technical Support Center: GSK1790627
Disclaimer: Specific long-term storage data and handling instructions for GSK1790627 are not

publicly available. The following best practices are based on general recommendations for the

storage and handling of similar compounds, particularly Rho-kinase (ROCK) inhibitors.

Researchers should always consult the manufacturer's product-specific information sheet for

the most accurate guidance.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GSK1790627 for the long term?

For long-term stability, the solid form of GSK1790627, like many other ROCK inhibitors, should

be stored at -20°C.[1] When stored under these conditions and protected from light, the

compound is expected to be stable for up to two to three years.[1][2] Always check the

manufacturer's certificate of analysis for any lot-specific storage recommendations.

Q2: What is the recommended way to prepare a stock solution of GSK1790627?

It is recommended to prepare a concentrated stock solution in a suitable solvent, such as

dimethyl sulfoxide (DMSO). For in vitro experiments, DMSO is a common choice.[2] To prepare

the stock solution, carefully weigh the desired amount of the compound and dissolve it in the

appropriate volume of solvent. Gentle vortexing or ultrasonication may be required to fully

dissolve the compound.[2]
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Q3: How should I store the stock solution of GSK1790627?

Stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[2] These aliquots should be stored at -20°C or -80°C.[2][3] When stored at -20°C,

a stock solution may be stable for up to one year if protected from light.[1] For storage at -80°C,

the stability may extend to six months.[3]

Q4: Is GSK1790627 sensitive to light?

Yes, as a general precaution for many small molecule inhibitors, it is recommended to protect

both the solid compound and its solutions from light to prevent potential degradation.[1]

Troubleshooting Guide
Q1: I am having trouble dissolving the GSK1790627 powder. What can I do?

If you are experiencing solubility issues, consider the following troubleshooting steps:

Ensure the correct solvent is being used. DMSO is a common solvent for many inhibitors.[2]

Gently warm the solution. Heating the solution to no higher than 50°C may aid in dissolution.

Use physical methods to assist dissolution. Gentle vortexing or sonication can help break up

any clumps and facilitate dissolving.[2]

Check for solvent contamination. DMSO is hygroscopic and can absorb moisture, which may

affect solubility.[2] Use fresh, anhydrous DMSO for preparing your stock solution.

Q2: My experiments are showing inconsistent results. Could my stored GSK1790627 have

degraded?

Inconsistent results could be due to compound degradation. To assess the activity of your

inhibitor, you can:

Perform a positive control experiment. Use a fresh vial of the inhibitor or a different known

active compound to compare results.

Run a dose-response curve. A shift in the IC50 value could indicate a loss of potency.
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Check for visible signs of degradation. Look for any change in color or the presence of

precipitates in your stock solution. If precipitation is observed, try to redissolve it. If it

persists, the solution may need to be discarded.[2]

Q3: I accidentally left my stock solution at room temperature for a few hours. Is it still usable?

While short-term exposure to room temperature may not significantly impact the compound, it

is not ideal. The stability of the compound at room temperature is not typically characterized.

For critical experiments, it is recommended to use a freshly thawed aliquot that has been

properly stored to ensure maximal activity and reproducibility.

Data Summary
Form

Storage

Temperature

Recommended

Duration
Key Considerations

Solid (Powder) -20°C Up to 3 years[2] Protect from light[1]

Stock Solution (in

DMSO)
-20°C Up to 1 year[1]

Aliquot to avoid

freeze-thaw cycles;

Protect from light[2]

Stock Solution (in

DMSO)
-80°C Up to 6 months[3]

Aliquot to avoid

freeze-thaw cycles;

Protect from light[2][3]

Experimental Protocols
Protocol: Preparation of GSK1790627 Stock and
Working Solutions
Materials:

GSK1790627 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Procedure for a 10 mM Stock Solution:

Weigh the Compound: Carefully weigh out 1 mg of GSK1790627 powder.

Calculate Solvent Volume: Based on the molecular weight of GSK1790627 (hypothetically

assume 500 g/mol for this example), calculate the volume of DMSO needed for a 10 mM

stock solution.

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 500 g/mol ) = 0.0002 L = 200 µL

Dissolve the Compound: Add 200 µL of anhydrous DMSO to the vial containing the

GSK1790627 powder.

Ensure Complete Dissolution: Gently vortex or sonicate the solution until the powder is

completely dissolved. Visually inspect for any remaining solid particles.

Aliquot for Storage: Dispense the stock solution into single-use aliquots (e.g., 10 µL) in

sterile microcentrifuge tubes.

Store Properly: Store the aliquots at -20°C or -80°C, protected from light.

Procedure for a 10 µM Working Solution:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM stock solution.

Dilute to Working Concentration: Prepare the working solution by diluting the stock solution

in your cell culture medium or experimental buffer. For a 10 µM working solution from a 10

mM stock, a 1:1000 dilution is required.

Example: Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix Thoroughly: Gently mix the working solution by pipetting up and down.
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Use Immediately: Use the freshly prepared working solution for your experiment. Do not

store diluted working solutions for long periods.

Visualizations

Troubleshooting Workflow for Inconsistent Results

Inconsistent Experimental Results Observed

Is the GSK1790627 solution clear and free of precipitates?
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No

Run a positive control with a fresh batch of inhibitor.

Yes
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Caption: Troubleshooting workflow for inconsistent experimental results.
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Caption: Simplified hypothetical ROCK signaling pathway.
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Recommended Storage and Handling Workflow
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Caption: Workflow for proper storage and handling of GSK1790627.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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